Cas no 101871-99-2 (3-Cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid)

3-Cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid structure

101871-99-2 structure

Product Name:3-Cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid

CAS No:101871-99-2

MF:C₁₀H₁₀N₂O₄

MW:222.197402477264

CID:1094841

PubChem ID:73554607

Update Time:2025-04-20

3-Cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid
- 101871-99-2
- 3-Cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylicacid
- SB63865
- Inchi： 1S/C10H10N2O4/c1-3-16-10(15)7-5(2)6(4-11)8(12-7)9(13)14/h12H,3H2,1-2H3,(H,13,14)
- InChI Key： LLILTSNWYVVIME-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C)C(C#N)=C(C(=O)O)N1)=O

Computed Properties

Exact Mass: 222.06405680g/mol
Monoisotopic Mass: 222.06405680g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 103Å²

3-Cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A109005241-1g	3-Cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid	101871-99-2	95%	1g	$1073.65	2023-09-04
Chemenu	CM197965-1g	3-cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid	101871-99-2	95%	1g	$1146	2021-08-05
Chemenu	CM197965-1g	3-cyano-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-2-carboxylic acid	101871-99-2	95%	1g	$955	2023-03-07

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